Cas no 886909-89-3 (3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886909-89-3
• MF: C₁₆H₁₂BrN₃O₄S
• MW: 422.25318145752
• CID: 5477442
• Update Time: 2025-05-20

3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C16H12BrN3O4S/c1-25(22,23)13-7-5-10(6-8-13)15-19-20-16(24-15)18-14(21)11-3-2-4-12(17)9-11/h2-9H,1H3,(H,18,20,21)
• InChI Key： XZFYRRIGDGKNEV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC=CC(Br)=C1

Additional information on 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886909-89-3)

The compound 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886909-89-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3,4-oxadiazole core and the methanesulfonylphenyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammatory diseases, metabolic disorders, and even certain types of cancers.

One of the most frequently searched questions regarding this compound is: "What are the biological activities of 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide?" Recent studies suggest that the oxadiazole ring system, a key component of this molecule, exhibits notable pharmacological properties, including anti-inflammatory and antimicrobial effects. The presence of the bromobenzamide group further enhances its binding affinity to specific biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

In the context of current trends, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide aligns with this trend due to its potential to interact with key signaling pathways. For instance, its methanesulfonyl group may contribute to improved solubility and bioavailability, addressing a common challenge in drug development.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for neurodegenerative diseases. While research on CAS No. 886909-89-3 in this area is still in its early stages, preliminary data indicate that its structural analogs could modulate oxidative stress pathways, a critical factor in conditions like Alzheimer's and Parkinson's diseases. This has led to increased interest in its synthesis and optimization.

From a synthetic chemistry perspective, the preparation of 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide involves multi-step reactions, often starting from commercially available benzamide derivatives. The incorporation of the bromo substituent is particularly noteworthy, as it allows for further functionalization via cross-coupling reactions, a technique widely used in modern pharmaceutical manufacturing.

Environmental and sustainability considerations are also shaping the discourse around such compounds. Researchers are increasingly focusing on green chemistry approaches to synthesize 1,3,4-oxadiazole-based molecules, minimizing waste and energy consumption. CAS No. 886909-89-3 serves as an example of how traditional medicinal chemistry can adapt to these evolving priorities without compromising efficacy.

In summary, 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a versatile and intriguing compound with broad applicability in drug discovery and development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the quest for innovative therapies addressing unmet medical needs.